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Introduction

NuPro® is a functional feed ingredient derived from yeast extract, rich in nucleotides, glutamic
acid, amino acids, and peptides.[1][2][3] It is designed to support the early stages of life and
enhance lifetime performance in various animal species, including ruminants. These application
notes provide a comprehensive overview of the recommended inclusion rates of NuPro® for
ruminants, detailed experimental protocols for its evaluation, and an exploration of the potential
physiological mechanisms of action.

Recommended Inclusion Rates

While specific inclusion rates for NuPro® may vary based on diet composition, animal age, and
production goals, the following recommendations are based on scientific literature for yeast
extracts and nucleotide supplementation in ruminants.

Table 1: Recommended Inclusion Rates of NuPro® for Ruminants
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Animal Category Production Stage

Recommended
Inclusion Rate

Notes

Pre-weaned (in milk
Calves
replacer)

1-2% of milk replacer

powder

Higher levels (=10%)
of nucleotide-rich
products have been
shown to potentially
reduce growth in

neonatal calves.[4]

Pre-weaned (in whole

0.5- 1 g/da
milk) K

Supplementation with
nucleotides in whole
milk has been shown
to have beneficial
effects on post-

weaning performance.

[4]

Post-weaned (in
2-5% of starter feed
starter feed)

Focuses on
supporting gut health
and development
during the critical

weaning transition.

Transition Period (3
Dairy Cattle weeks pre- to 3 weeks

post-calving)

10-50 g/head/day

Aims to support
immune function and
energy metabolism
during a high-stress

period.

Lactating Cows 10-50 g/head/day

May help improve milk
yield and composition.

[5]

Receiving Period (first
14-28 days)

Beef Cattle

10-20 g/head/day

Intended to support
immune function and
gut health during a
period of high stress
and disease

susceptibility.

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.researchgate.net/publication/312022241_Pre-_and_post_weaning_performance_and_health_of_calves_fed_milk_replacers_and_calf_starters_with_or_without_yeast_supplementation_Nupro_and_growth_performance_from_9_to_25_weeks_of_age
https://www.researchgate.net/publication/312022241_Pre-_and_post_weaning_performance_and_health_of_calves_fed_milk_replacers_and_calf_starters_with_or_without_yeast_supplementation_Nupro_and_growth_performance_from_9_to_25_weeks_of_age
https://wcds.ualberta.ca/wcds/wp-content/uploads/sites/57/wcds_archive/Archive/2014/Manuscripts/p%20309%20-%20318%20Maunsell.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

May improve feed
Growing/Finishing 5-15 g/head/day efficiency and average
daily gain.

Experimental Protocols
Protocol 1: Evaluating NuPro® in Pre-weaned Dairy
Calves

Objective: To determine the effect of NuPro® supplementation in milk replacer on calf growth,
health, and blood metabolites.

Experimental Design:

Animals: 40 Holstein calves (20 males, 20 females), 3 to 5 days of age.

Housing: Individual calf hutches.

Treatments:
o Control: High-quality all-milk protein milk replacer (22% CP, 20% Fat).

o NuPro® Group: Control milk replacer with NuPro® included at 2% of the powder.

Feeding:
o Milk replacer: Fed twice daily at a rate of 1.5% of body weight (dry matter basis).

o Calf starter (20% CP) and water: Offered ad libitum from day 3.

Duration: 56 days.
Data Collection:

« Growth Performance: Body weight (weekly), starter intake (daily), fecal scores (daily), and
general health observations (daily).
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e Blood Sampling: Blood samples collected via jugular venipuncture on days 0, 14, 28, and 56
for analysis of serum total protein, albumin, globulin, urea nitrogen (BUN), and complete
blood count (CBC).[1][2]

» Rumen Development (Optional): At the end of the study, a subset of calves can be
euthanized to evaluate rumen papillae length, width, and density.

Statistical Analysis: Data can be analyzed using a mixed model with repeated measures, with
treatment, time, and their interaction as fixed effects, and calf as a random effect.

Experimental Workflow for Calf Trial
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Experimental Setup
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Experimental Setup

60 Multiparous Holstein Cows

Y

Randomized Block Design
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2-week Covariate Period
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Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NuPro®
Supplementation in Ruminants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166724#recommended-inclusion-rates-of-nupro-for-
ruminants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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